Cas no 1247543-74-3 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide
• CAS No: 1247543-74-3
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5996723
• PubChem ID: 61922948
• Update Time: 2025-05-20

3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide
• 1247543-74-3
• AKOS011196873
• EN300-1123174

• Inchi： 1S/C10H18N4O/c1-7-5-8(2)14(13-7)6-10(3,12-4)9(11)15/h5,12H,6H2,1-4H3,(H2,11,15)
• InChI Key： XVPDDNXZOYZGSB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CN1C(C)=CC(C)=N1)NC)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide

3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide

The compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide (CAS No. 1247543-74-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, featuring a pyrazole ring as a key structural component. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to the molecule's stability and reactivity. The presence of methyl groups at positions 3 and 5 of the pyrazole ring further enhances its chemical properties, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive compounds. The methylamino group attached to the propanamide backbone of this compound adds another layer of functionality, enabling it to participate in various biochemical interactions. This makes it a promising candidate for applications in medicinal chemistry, where precise molecular interactions are critical for therapeutic efficacy.

One of the most intriguing aspects of this compound is its ability to act as a building block in the synthesis of more complex molecules. Researchers have utilized its structure to develop novel bioisosteres, which are compounds that share similar physical and chemical properties but differ in their molecular structure. These bioisosteres have shown potential in improving drug delivery systems and enhancing pharmacokinetic profiles.

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring through condensation reactions, followed by functionalization with the methylamino group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in these reactions, making the compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a template molecule has been exploited in the design of new materials for organic electronics. Additionally, its role as an intermediate in peptide synthesis has been explored, where it serves as a precursor for more complex amino acid derivatives.

From an environmental standpoint, the compound's synthesis has been optimized to reduce waste and improve sustainability. Green chemistry principles have been integrated into its production process, ensuring that it aligns with global efforts to minimize environmental impact.

In conclusion, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide (CAS No. 1247543-74-3) is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods continue to unfold, this compound is poised to play an even greater role in shaping future discoveries.